![molecular formula C17H17N3O6 B5760203 3,4-dimethoxy-N'-[(4-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5760203.png)
3,4-dimethoxy-N'-[(4-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide
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Overview
Description
3,4-dimethoxy-N'-[(4-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DMNB-CI and is a derivative of the popular drug, MDMA. The chemical structure of DMNB-CI is unique and has been found to exhibit interesting properties that make it an excellent candidate for use in various research fields.
Mechanism of Action
The mechanism of action of DMNB-CI is not fully understood, but it is believed to involve the inhibition of the reuptake of serotonin and dopamine. This inhibition leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which in turn leads to an increase in their activity. The increased activity of these neurotransmitters has been found to have therapeutic applications in the treatment of psychiatric disorders.
Biochemical and physiological effects
The biochemical and physiological effects of DMNB-CI have been extensively studied in animal models. This compound has been found to increase the levels of serotonin and dopamine in the brain, which has been associated with an increase in mood, appetite, and sleep. DMNB-CI has also been found to increase the levels of norepinephrine, which has been associated with an increase in alertness and arousal. These effects of DMNB-CI have been found to have potential therapeutic applications in the treatment of psychiatric disorders.
Advantages and Limitations for Lab Experiments
DMNB-CI has several advantages for use in lab experiments. This compound is stable and can be easily synthesized in large quantities. DMNB-CI is also highly selective for the serotonin and dopamine transporters, which makes it an excellent tool for studying the function of these proteins. However, DMNB-CI has some limitations for use in lab experiments. This compound is relatively expensive and requires expertise in organic chemistry for its synthesis. DMNB-CI is also not suitable for use in experiments that require the measurement of drug concentrations in vivo.
Future Directions
There are several future directions for the study of DMNB-CI. One potential direction is the development of DMNB-CI analogs that have improved pharmacokinetic properties. These analogs could have increased stability, improved selectivity, and reduced toxicity compared to DMNB-CI. Another potential direction is the use of DMNB-CI in the study of the function of other neurotransmitter transporters, such as the norepinephrine transporter. The use of DMNB-CI in combination with other drugs could also be explored for its potential therapeutic applications in the treatment of psychiatric disorders.
Synthesis Methods
DMNB-CI can be synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with 4-methyl-3-nitrobenzoic acid to form 3,4-dimethoxy-N'-[(4-methyl-3-nitrobenzoyl)oxy]benzaldehyde. The second step involves the reaction of the product from the first step with ammonium acetate to form DMNB-CI. The synthesis of DMNB-CI is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
DMNB-CI has been found to have potential applications in scientific research, especially in the field of neuroscience. This compound has been shown to interact with the serotonin transporter, which is a protein that plays a crucial role in the regulation of mood, appetite, and sleep. DMNB-CI has also been found to interact with the dopamine transporter, which is a protein that plays a crucial role in the regulation of reward and motivation. The interaction of DMNB-CI with these proteins has been found to have potential therapeutic applications in the treatment of psychiatric disorders such as depression, anxiety, and addiction.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 4-methyl-3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O6/c1-10-4-5-12(8-13(10)20(22)23)17(21)26-19-16(18)11-6-7-14(24-2)15(9-11)25-3/h4-9H,1-3H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEQLZLBIYKFANY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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